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Compound of Interest

Compound Name: 5-Methyl-2-thiohydantoin

Cat. No.: B1598239 Get Quote

Introduction
5-Methyl-2-thiohydantoin is a five-membered heterocyclic compound belonging to the

thiohydantoin class, which are sulfur analogs of hydantoins.[1] These scaffolds are of

significant interest in medicinal chemistry due to their wide range of biological activities,

including potential anticancer, antimicrobial, antiviral, and antidiabetic properties.[2][3][4] Given

their therapeutic potential, the unambiguous structural confirmation and purity assessment of

thiohydantoin derivatives are paramount. Spectroscopic techniques such as Nuclear Magnetic

Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable

tools for this purpose.

This guide provides an in-depth analysis of the key spectroscopic data for 5-Methyl-2-
thiohydantoin. It is designed to serve as a practical reference for researchers, offering not

only characteristic data but also the underlying principles and standardized protocols for data

acquisition. The insights herein are synthesized from established literature on thiohydantoin

characterization, ensuring a foundation of scientific accuracy and reliability.[5]

Molecular Structure
The foundational step in any spectroscopic analysis is a clear understanding of the molecule's

structure. 5-Methyl-2-thiohydantoin features a five-membered ring containing two nitrogen

atoms, a carbonyl group at C4, a thiocarbonyl group at C2, and a methyl substituent at the C5

chiral center.
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Sample Preparation Data Acquisition (400 MHz)

Dissolve 5-10 mg of sample Add 0.6 mL of deuterated solvent (e.g., DMSO-d₆) Transfer to 5 mm NMR tube Insert sample into spectrometerAnalyze Lock, tune, and shim Acquire ¹H Spectrum (16-64 scans) Acquire ¹³C Spectrum (1024+ scans)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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